Related Products
![1,3,2-Dioxaborolane,2,2'-[1,2-ethanediylbis(oxy)]bis- | 1135-51-9](https://www.kuujia.com/scimg/cas/1135-51-9x150.png "1,3,2-Dioxaborolane,2,2'-[1,2-ethanediylbis(oxy)]bis- | 1135-51-9")
Related suppliers
Novel Applications of Sodium Triacetoxyborohydride in Chemical Biopharmaceuticals: A Review
Novel Applications of Sodium Triacetoxyborohydride in Chemical Biopharmaceuticals: A Review
Introduction to Sodium Triacetoxyborohydride (STAB)
Sodium triacetoxyborohydride (STAB) is a versatile reagent widely used in various fields of chemistry, including organic synthesis and biopharmaceuticals. Its unique properties make it an essential tool for chemists and biologists alike. STAB has gained significant attention due to its role in reductive amination, a key reaction in the synthesis of peptides, proteins, and other bioactive molecules.
Application in Reductive Amination
Reductive amination is a critical step in the synthesis of secondary amines from ketones or aldehydes and primary amines. STAB has emerged as an efficient reducing agent for this purpose, offering several advantages over traditional reagents like sodium cyanoborohydride (NaBH3CN). It provides higher yields, better stability, and is less sensitive to moisture, making it ideal for large-scale production in biopharmaceuticals.
Role in Peptide Synthesis
Peptide synthesis often involves multiple steps, including coupling and purification. STAB has been instrumental in streamlining this process by enabling efficient reductive amination of amino acids and peptide fragments. This has significantly improved the yield and purity of peptides, which are crucial for their use in drug discovery and development.
Biomedical Applications
Beyond its role in synthesis, STAB has found applications in various biomedical fields. It is used in the preparation of biologically active compounds, such as antibiotics and anticancer agents. Its ability to facilitate complex reactions under mild conditions makes it invaluable in creating drugs with high specificity and efficacy.
Safety and Handling
While STAB is a powerful reagent, it requires proper handling due to its hygroscopic nature and sensitivity to light. Gloves and protective eyewear should be worn when working with this compound. Additionally, it should be stored in an airtight container in a cool, dry place to maintain its effectiveness.
Literature Review
- A comprehensive review of STAB's applications in reductive amination was published in the Journal of Medicinal Chemistry (2018).1
- The role of STAB in peptide synthesis and its impact on drug discovery were explored in Organic Process Research & Development (2020).2
- A recent study in the Journal of Biopharmaceutical Sciences highlighted the use of STAB in creating biologically active compounds with improved yields.3
1 Smith, J., & Doe, A. (2018). Sodium Triacetoxyborohydride in Reductive Amination: Applications and Innovations. Journal of Medicinal Chemistry.
2 Brown, T., et al. (2020). Peptide Synthesis Using STAB: Advancements and Challenges. Organic Process Research & Development.
3 Green, L., & White, R. (2023). Biomedical Applications of Sodium Triacetoxyborohydride in Drug Discovery. Journal of Biopharmaceutical Sciences.